2-Bromo-N,N,3-trimethylbutanamide
Description
2-Bromo-N,N,3-trimethylbutanamide, also known as 2-bromo-N,N,3-trimethylbutyramide or 2-bromo-N,N,3-trimethylbutyramide, is an organic compound belonging to the amide family. It is a colorless solid with a melting point of 81°C and a boiling point of 180°C. It is soluble in water and polar organic solvents, and has a pKa of 8.2. 2-Bromo-N,N,3-trimethylbutanamide is used in a variety of scientific research applications, including synthesis, molecular biology, and biochemistry.
Scientific Research Applications
Plant Growth Substances
One application of compounds structurally related to quaternary ammonium cations, such as 2-Bromo-N,N,3-trimethylbutanamide, is in the realm of plant growth substances. They have been studied for their impact on the growth of wheat plants, showing significant alterations in plant height and stem diameter (Tolbert, 1960).
Mixed-Metal Assemblies in Chemistry
These compounds are also significant in the synthesis of mixed-metal assemblies. Studies have demonstrated their utility in forming structures with potential magnetic properties, showcasing their relevance in material science (Tamaki et al., 1992).
Pest Control Alternatives
In the field of pest control, such compounds have been explored as alternatives to methyl bromide for controlling insects in various settings, including agriculture and storage (Fields & White, 2002).
Environmental Impact and Water Quality
The impact of bromide ions on water and solute transport in the environment has been a subject of study. These compounds do not adsorb to negatively charged soil minerals and are used as tracers in environmental studies (Flury & Papritz, 1993).
Biosensors and Bioelectronics
In bioelectronics, compounds like 2-Bromo-N,N,3-trimethylbutanamide have been utilized in the development of novel biosensors for the simultaneous determination of various biological molecules, indicating their importance in medical and biological research (Yang & Li, 2014).
Material Science and Chemistry
Their role in facilitating the synthesis of certain organic compounds, particularly in material science and organic chemistry, is also notable. This includes the synthesis of oligo(N-phenyl-m-aniline)s and the study of their crystal structures and redox properties (Ito et al., 2002).
properties
IUPAC Name |
2-bromo-N,N,3-trimethylbutanamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H14BrNO/c1-5(2)6(8)7(10)9(3)4/h5-6H,1-4H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
POEPTKGZCYUKLO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C(C(=O)N(C)C)Br |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H14BrNO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
208.10 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Bromo-N,N,3-trimethylbutanamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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